3-Methylpentane

• CAS No.: 96-14-0
• Product Name: 3-Methylpentane
• Molecular Formula: C6H14; CH3CH2CH(CH3)CH2CH3; C6H14
• Molecular Weight: 86.18 g/mol
• IUPAC Name: 3-methylpentane
• Standard InChI: InChI=1S/C6H14/c1-4-6(3)5-2/h6H,4-5H2,1-3H3
• Standard InChIKey: PFEOZHBOMNWTJB-UHFFFAOYSA-N
• SMILES: CCC(C)CC
• Canonical SMILES: CCC(C)CC
• Boiling Point: 63.2 °C; 63.271 °C; 63.3 °C; 572°F
• Colorform: Colorless liquid
• Density: 0.66431 g/cu cm at 20 °C; 0.65976 g/cu cm at 25 °C; Relative density (water = 1): 0.66; 0.65-0.66
• Flash Point: 20 °F (< -7 °C) (Closed cup); -54 to 19°F
• Melting Point: -162.9 °C; -118 °C; -245 to -148°F
• Physical Description: Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Clear liquids with mild, gasoline-like odors.
• Description: 3-Methylpentane belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 3-Methylpentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 3-Methylpentane has been detected in multiple biofluids, such as feces and saliva. 3-Methylpentane is a potentially toxic compound.; 3-Methylpentane is an alkane.
• Solubility: 2.08e-04 M; Sol in ethanol, carbon tetrachloride; miscible in ether, acetone, benzene, heptane; In water, 17.9 mg/L at 25 °C; Solubility in water: none
• Synonyms: 3-methylpentane
• Vapor Density: 3.0 (AIR= 1); Relative vapor density (air = 1): 2.97
• Vapor Pressure: 190.02 mmHg; 190 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 20.5; 1 mmHg
• PubChem Compound: 7282
• Last Modified: Nov 12 2021